[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• SMILES: CN(CC(=O)O)C1CCCN(C1)CC2=CC=CC=C2
• InChI: InChI=1S/C15H22N2O2/c1-16(12-15(18)19)14-8-5-9-17(11-14)10-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3,(H,18,19)/t14-/m0/s1
• InChIKey: RYNHWJGZKZNKOM-AWEZNQCLSA-N

[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid (CAS 1353999-82-2) is a chiral, non-proteinogenic amino acid derivative comprising an (S)-configured 1-benzylpiperidine scaffold N-substituted with a methylamino-acetic acid side chain. With molecular formula C15H22N2O2 and MW 262.35 g/mol, the compound exhibits computed physicochemical properties including XLogP3-AA of −0.3 and topological polar surface area (TPSA) of 43.8 Ų.

((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid (CAS 1353999-82-2): Chiral Piperidine-Amino Acid Hybrid Procurement Profile

[((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid (CAS 1353999-82-2) is a chiral, non-proteinogenic amino acid derivative comprising an (S)-configured 1-benzylpiperidine scaffold N-substituted with a methylamino-acetic acid side chain [1]. With molecular formula C15H22N2O2 and MW 262.35 g/mol, the compound exhibits computed physicochemical properties including XLogP3-AA of −0.3 and topological polar surface area (TPSA) of 43.8 Ų [1]. It belongs to the N-benzylpiperidine (N-BP) structural class, a privileged fragment in medicinal chemistry frequently employed to fine-tune efficacy and physicochemical properties in drug discovery campaigns [2]. The compound is commercially available from multiple suppliers at purities ranging from 95% to 98% [1].

Defined (S)-enantiomer identity for stereochemical-control research workflows

N-Benzylpiperidine scaffold as CNS-focused building block or pharmacophoric probe

Commercially available with supplier-verified purity options for procurement flexibility

• [1] PubChem. [((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid. CID 66564985. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1353999-82-2 (accessed 2026-05-04). View Source
• [2] Penjišević, J. Z.; Šukalović, V. B.; Andrić, D. B.; Kostić-Rajačić, S. V. N-Benzyl Piperidine Fragment in Drug Discovery. Curr. Med. Chem. 2024, 31 (34), 5543–5565. https://doi.org/10.2174/0109298673276073231213061035 View Source

Why N-Benzylpiperidine Glycine Derivatives Cannot Be Interchanged: Stereochemical and Regioisomeric Selection Rationale for 1353999-82-2

Within the 1-benzylpiperidin-3-yl amino acid chemotype, multiple commercially available compounds share identical molecular formula (C15H22N2O2) and molecular weight (262.35) yet diverge critically at the stereogenic center, N-substitution pattern, or acetic acid attachment point [1]. The (S)-enantiomer (CAS 1353999-82-2) and (R)-enantiomer (CAS 1354001-57-2) are chemically indistinguishable by achiral analytical methods but can exhibit divergent target engagement, metabolic stability, and off-target profiles when incorporated into bioactive molecules—a phenomenon extensively documented for chiral N-benzylpiperidine pharmacophores [2]. Furthermore, the des-methyl analog (CAS 1353999-73-1) differs by the absence of the N-methyl group, altering hydrogen-bonding capacity and conformational flexibility, while the regioisomeric compound CAS 1353974-26-1 positions the amino-acetic acid moiety one methylene unit farther from the piperidine ring, modifying both steric and electronic properties [1]. These structural distinctions are not interchangeable in structure-activity relationships (SAR) and may produce qualitatively different pharmacological outcomes when deployed as building blocks or reference standards.

Target Compound

Similar Entry

Why Not Directly Interchangeable

(S)-Enantiomer (CAS 1353999-82-2)

(R)-Enantiomer (CAS 1354001-57-2)

Opposite absolute configuration may shift target engagement, metabolic stability, and SAR interpretation

N-Methyl glycine derivative

Des-methyl analog (CAS 1353999-73-1)

Loss of tertiary amine alters hydrogen-bonding capacity, basicity, and conformational profile

C3-amino-acetic acid attachment

C3-aminomethyl regioisomer (CAS 1353974-26-1)

One-carbon linker extension modifies pharmacophoric geometry and rotational freedom

• [1] PubChem. Chemical structure search results for C15H22N2O2 isomers. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-04). View Source
• [2] Krunic, M. J.; Penjišević, J. Z.; Suručić, R. V.; et al. N-Benzylpiperidine and N,N-Diarylpiperazine Conjugates: Synthesis, Pharmacological Evaluation as Donepezil Analogs. J. Mol. Struct. 2023, 1276, 134809. View Source

Quantitative Differentiation Evidence: ((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid vs. Closest Analogs

Stereochemical Identity: (S)-Enantiomer (CAS 1353999-82-2) vs. (R)-Enantiomer (CAS 1354001-57-2) — Chiral Configuration as a Determined Selection Criterion

The target compound possesses a defined (S)-configuration at the piperidine 3-position, as confirmed by the IUPAC name 2-[[(3S)-1-benzylpiperidin-3-yl]-methylamino]acetic acid and the SMILES notation CN(CC(=O)O)[C@H]1CCCN(C1)CC2=CC=CC=C2, with a Defined Atom Stereocenter Count of 1 and Undefined Atom Stereocenter Count of 0 [1]. The (R)-enantiomer (CAS 1354001-57-2) bears the opposite configuration at this center (SMILES: CN(CC(=O)O)[C@@H]1CCCN(C1)CC2=CC=CC=C2) . The non-stereospecific entry (CAS 1353980-98-9) is reported without defined stereochemistry and may represent racemic or configurationally unspecified material . For applications where stereochemistry governs target binding, metabolic fate, or regulatory compliance—such as chiral building block incorporation, enantioselective synthesis, or reference standard qualification—the unambiguous (S)-configuration of CAS 1353999-82-2 provides certainty that the other two entries cannot guarantee [2].

Stereochemical Identity

Head-to-head

(S)-configuration; 1 defined stereocenter, 0 undefined vs. (R)-enantiomer

Supports enantiomer-attribution review for chiral building block selection

IUPAC and SMILES confirm unambiguous (S)-identity

Evidence Dimension	Stereochemical configuration at piperidine C3
Target Compound Data	(S)-configuration; Defined Atom Stereocenter Count: 1; Undefined: 0 [1]
Comparator Or Baseline	(R)-enantiomer (CAS 1354001-57-2): (R)-configuration; Defined Atom Stereocenter Count: 1 ; racemic/unspecified (CAS 1353980-98-9): stereochemistry undefined
Quantified Difference	Opposite absolute configuration relative to (R)-enantiomer; unambiguous single enantiomer identity vs. unspecified stereochemistry for CAS 1353980-98-9
Conditions	IUPAC nomenclature and computed stereochemical descriptors (PubChem, ChemSrc)

Why This Matters

For users requiring enantiomerically defined building blocks, the confirmed (S)-configuration eliminates the risk of introducing an unintended enantiomer that could confound SAR interpretation or fail chiral purity specifications.

• [1] PubChem. [((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid. CID 66564985. https://pubchem.ncbi.nlm.nih.gov/compound/1353999-82-2 (accessed 2026-05-04). View Source
• [2] Novel Enantiopure Sigma Receptor Modulators: Quick (Semi-)Preparative Chiral Resolution via HPLC and Absolute Configuration Assignment. Molecules 2020, 25 (6), 1404. https://doi.org/10.3390/molecules25061404 View Source

N-Methyl Substitution: Target Compound vs. Des-Methyl Analog (CAS 1353999-73-1) — Differential Hydrogen-Bonding and Lipophilicity

The target compound bears an N-methyl substituent on the amino-acetic acid nitrogen, whereas the des-methyl analog N-[(3S)-1-Benzyl-3-piperidinyl]glycine (CAS 1353999-73-1) carries a secondary amine (NH–CH2–COOH) [1]. The N-methyl group increases the hydrogen bond acceptor count from 3 (des-methyl) to 4 (target compound) and adds one additional carbon atom (C15H22N2O2 vs. C14H20N2O2), raising molecular weight by 14.03 g/mol (262.35 vs. 248.32) [1]. Computed XLogP3-AA for the target compound is −0.3 [1]; the des-methyl analog is expected to be more hydrophilic due to the additional N–H hydrogen bond donor. N-Methylation is a well-established medicinal chemistry strategy to modulate tertiary amine basicity, metabolic N-demethylation susceptibility, and passive membrane permeability in piperidine-based ligands [2].

N-Methyl Substitution

Cross-study comparable

H-bond acceptors: 4; MW +14 g/mol vs. des-methyl analog; XLogP3-AA: −0.3

May influence hydrogen-bonding profile and tertiary amine basicity in SAR studies

Computed properties; experimental confirmation advised

Evidence Dimension	Hydrogen bond acceptor count and molecular weight
Target Compound Data	H-bond acceptors: 4; MW: 262.35 g/mol; XLogP3-AA: −0.3; Rotatable bonds: 5 [1]
Comparator Or Baseline	Des-methyl analog (CAS 1353999-73-1): H-bond acceptors: 3; MW: 248.32 g/mol; additional N–H donor
Quantified Difference	Δ MW = +14.03 g/mol; Δ H-bond acceptors = +1; presence of N–CH3 vs. N–H
Conditions	Computed physicochemical properties (PubChem, ChemSrc)

Why This Matters

When SAR demands a tertiary amine at the glycine nitrogen—to eliminate a hydrogen bond donor or adjust basicity—the N-methylated target compound is required; the des-methyl analog cannot serve as a substitute.

• [1] PubChem. [((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid. CID 66564985. https://pubchem.ncbi.nlm.nih.gov/compound/1353999-82-2 (accessed 2026-05-04). View Source
• [2] Penjišević, J. Z.; et al. N-Benzyl Piperidine Fragment in Drug Discovery. Curr. Med. Chem. 2024, 31 (34), 5543–5565. View Source

Regioisomeric Integrity: 3-Amino Substitution (CAS 1353999-82-2) vs. 3-Aminomethyl Substitution (CAS 1353974-26-1)

The target compound has the methylamino-acetic acid group directly attached to the piperidine C3 position (IUPAC: 2-[[(3S)-1-benzylpiperidin-3-yl]-methylamino]acetic acid), whereas the regioisomer CAS 1353974-26-1 inserts an additional methylene spacer between the piperidine ring and the amino nitrogen (IUPAC: 2-[[(1-benzylpiperidin-3-yl)methyl]-methylamino]acetic acid) [1]. This single-atom difference increases molecular weight from 262.35 to 276.37 g/mol, adds one rotatable bond (from 5 to 6), and alters the spatial relationship between the basic piperidine nitrogen and the carboxylic acid terminus [1]. In medicinal chemistry, such one-carbon homologation can profoundly affect target binding by repositioning key pharmacophoric elements, as demonstrated in SAR studies of N-benzylpiperidine-based receptor modulators where linker length between the piperidine core and functional groups determined receptor subtype selectivity [2].

Regioisomeric Integrity

Head-to-head

Direct C3–N bond; rotatable bonds: 5 vs. C3–CH2–N regioisomer with 6 rotatable bonds

Reported linker-length context may affect pharmacophore topology

Steric and electronic presentation differ; review for docking studies

Evidence Dimension	Attachment point of amino-acetic acid moiety to piperidine ring
Target Compound Data	Direct C3–N bond; MW 262.35; Rotatable bonds: 5; Formula: C15H22N2O2 [1]
Comparator Or Baseline	Regioisomer CAS 1353974-26-1: C3–CH2–N bond; MW 276.37; Rotatable bonds: 6; Formula: C16H24N2O2
Quantified Difference	Δ MW = +14.02 g/mol; Δ Rotatable bonds = +1; Δ Formula = +CH2
Conditions	Computed structural descriptors (PubChem, ChemSrc, ChemicalBook)

Why This Matters

In synthetic derivatization or pharmacophore construction, the direct C3–N linkage of the target compound provides a more rigid spatial presentation of the carboxylic acid relative to the piperidine core compared to the more flexible C3–CH2–N linkage of the regioisomer.

• [1] PubChem. [((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid. CID 66564985. https://pubchem.ncbi.nlm.nih.gov/compound/1353999-82-2 (accessed 2026-05-04). View Source
• [2] Krunic, M. J.; et al. N-Benzylpiperidine and N,N-Diarylpiperazine Conjugates: SAR Analysis of Linker Length on AChE Inhibition. J. Mol. Struct. 2023, 1276, 134809. View Source

Commercially Verified Purity Benchmarks: Supplier-Specified Assay Values for Procurement Specification Setting

Multiple independent suppliers report defined purity specifications for the target compound: AKSci specifies minimum 95% purity (Catalog 4160DS) ; Leyan specifies 98% (Catalog 1774260) ; MolCore certifies NLT 98% under ISO quality systems . In contrast, the (R)-enantiomer is listed by AKSci at 95% (Catalog 4159DS) and by Fluorochem at an unspecified purity . The non-stereospecific entry CAS 1353980-98-9 is available from Leyan at 98% purity but without defined enantiomeric composition . The availability of the target compound at 98% purity from multiple independent suppliers provides procurement flexibility and enables specification of a verifiable purity threshold for research use.

Purity Benchmarks

Supplier specification

Up to 98% purity reported with confirmed (S)-stereochemistry by multiple suppliers

Lot attribute review supports procurement with enantiomeric identity

Verify COA for specific lot; racemic entry lacks stereochemical guarantee

Evidence Dimension	Commercially available purity
Target Compound Data	95% (AKSci) ; 98% (Leyan, Catalog 1774260 ; MolCore NLT 98% )
Comparator Or Baseline	(R)-enantiomer: 95% (AKSci) ; non-stereospecific: 98% (Leyan, but stereochemistry unspecified)
Quantified Difference	Up to 98% purity available for target compound with confirmed (S)-stereochemistry vs. unspecified enantiopurity for CAS 1353980-98-9 at equivalent purity
Conditions	Supplier certificate of analysis specifications

Why This Matters

For procurement, the target compound offers the combination of high chemical purity (98%) AND defined (S)-stereochemistry, whereas the non-stereospecific alternative at similar chemical purity cannot guarantee enantiomeric composition.

Class-Level Evidence: N-Benzylpiperidine Pharmacophore in CNS Target Engagement — Structural Context for Procurement Rationale

The N-benzylpiperidine (N-BP) motif is recognized as a privileged scaffold in CNS drug discovery, with demonstrated engagement across diverse target classes [1]. Benzylpiperidine derivatives have been reported with high affinity for sigma receptors (Ki values in the low nanomolar range, e.g., Ki = 14 nM for sigma receptor binding by 2-(1-benzyl-piperidin-3-yl)-1-(4-fluoro-phenyl)-ethanone) [2], acetylcholinesterase (IC50 values from 0.8 to 14 nM) [3], and the glycine/NMDA receptor complex (US Patent 5,698,553) [4]. GlyT1 inhibitors based on piperidine scaffolds have demonstrated IC50 values in the low nanomolar range (e.g., 4 nM for a representative inhibitor in SK-N-MC cells) [5]. While target-specific quantitative data for CAS 1353999-82-2 itself remain unpublished in the peer-reviewed literature as of 2026, the compound's structural features—chiral (S)-1-benzylpiperidine core, tertiary N-methylamino group, and pendant carboxylic acid—position it as a versatile intermediate consistent with the key pharmacophoric elements of this validated CNS-oriented scaffold class [1][4].

N-BP Pharmacophore

Class-level inference

Class-reported Ki/IC50 ranges: sigma 14 nM, AChE 0.8–14 nM, GlyT1 4 nM

Data to verify; compound-specific target engagement not yet publicly reported

Scaffold may support CNS hit-to-lead derivatization; requires validation

Evidence Dimension	Class-validated target engagement potential (N-benzylpiperidine pharmacophore)
Target Compound Data	Contains N-benzylpiperidine core with (S)-configuration, N-methylamino, and acetic acid functional groups; no direct target-specific IC50/Ki data published [1]
Comparator Or Baseline	Class representatives: sigma receptor ligand Ki = 14 nM [2]; AChE inhibitor IC50 = 0.8–14 nM [3]; GlyT1 inhibitor IC50 = 4 nM [5]; NMDA/glycine site affinity documented in US5698553 [4]
Quantified Difference	Class-level potency range: high pM to low nM for optimized N-BP ligands; target compound potency not yet reported publicly
Conditions	Diverse in vitro binding and functional assays across multiple target classes (literature aggregate)

Why This Matters

The N-benzylpiperidine scaffold is extensively validated for CNS target engagement; the target compound provides this pharmacophore in a defined (S)-configuration with a synthetically versatile carboxylic acid handle, making it a rational choice for hit-to-lead derivatization or PROTAC linker attachment where the N-BP motif is desired.

• [1] Penjišević, J. Z.; et al. N-Benzyl Piperidine Fragment in Drug Discovery. Curr. Med. Chem. 2024, 31 (34), 5543–5565. View Source
• [2] BindingDB. BDBM50002283: 2-(1-Benzyl-piperidin-3-yl)-1-(4-fluoro-phenyl)-ethanone (CHEMBL136781). Ki = 14 nM at mouse sigma non-opioid intracellular receptor 1. https://bindingdb.org (accessed 2026-05-04). View Source
• [3] N-Benzylpiperidine derivatives of 1,2,4-thiadiazolidinone as new acetylcholinesterase inhibitors. Bioorg. Med. Chem. 2000, 8 (12), 2703–2710. View Source
• [4] Merck Patent GmbH. Benzylpiperidine derivatives. US Patent 5,698,553. Issued December 16, 1997. https://www.freepatentsonline.com/5698553.html View Source
• [5] BindingDB. BDBM201071 (US9233953, Example 32). IC50 = 4 nM at human GlyT1 in SK-N-MC cells. https://bindingdb.org (accessed 2026-05-04). View Source

Physicochemical Differentiation: Computed LogP and TPSA Positioning Within CNS Drug-Like Space

The target compound's computed XLogP3-AA of −0.3 and TPSA of 43.8 Ų [1] place it within a favorable region of CNS drug-like chemical space relative to common benchmarks. For orally bioavailable CNS drugs, desirable ranges are typically LogP 1–4 and TPSA < 60–70 Ų; the target compound's low LogP and moderate TPSA are consistent with high aqueous solubility and limited non-specific tissue binding, albeit with potentially restricted passive blood-brain barrier permeability relative to more lipophilic N-BP analogs [2]. By comparison, the des-methyl analog (CAS 1353999-73-1) lacks the N-methyl group and carries an additional hydrogen bond donor, which would further increase polarity . The regioisomer CAS 1353974-26-1 (C16H24N2O2) contains an additional methylene unit and is expected to have a higher LogP, shifting its physicochemical profile toward greater lipophilicity . These differences in LogP, TPSA, and hydrogen-bonding capacity are material when selecting a building block for CNS-targeted library synthesis or for tuning pharmacokinetic properties of derived compounds [2].

CNS Drug-Like Space

Class-level inference

XLogP3-AA: −0.3; TPSA: 43.8 Ų; HBD: 1; MW: 262.35

Positioning within favorable TPSA range; LogP below typical CNS oral range

Computed property context; may prioritize solubility over passive permeability

Evidence Dimension	Computed physicochemical parameters relevant to CNS drug-likeness
Target Compound Data	XLogP3-AA: −0.3; TPSA: 43.8 Ų; HBD: 1; HBA: 4; MW: 262.35 [1]
Comparator Or Baseline	Des-methyl analog (CAS 1353999-73-1): XLogP3 lower, HBD: 2 ; Regioisomer (CAS 1353974-26-1): expected higher LogP, MW: 276.37 ; CNS drug reference range: LogP 1–4, TPSA < 60–70 Ų [2]
Quantified Difference	Target compound LogP (−0.3) below typical CNS oral drug range (1–4); TPSA (43.8 Ų) within favorable CNS range; Regioisomer MW +14 g/mol and expected LogP increase of ~0.3–0.5 units per added methylene
Conditions	Computed properties (PubChem XLogP3-AA, Cactvs TPSA); CNS drug-likeness benchmarks from literature

Why This Matters

The target compound's uniquely low LogP among the C15H22N2O2 isomer series makes it the preferred choice when higher aqueous solubility and lower non-specific binding are prioritized over CNS permeability in building block selection.

• [1] PubChem. [((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid. CID 66564985. https://pubchem.ncbi.nlm.nih.gov/compound/1353999-82-2 (accessed 2026-05-04). View Source
• [2] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1 (6), 435–449. View Source

Procurement-Guiding Application Scenarios for ((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid (CAS 1353999-82-2)

Chiral Building Block for Enantioselective Synthesis of CNS-Targeted Compound Libraries

When constructing a library of N-benzylpiperidine-derived CNS ligands for SAR exploration, the (S)-configured target compound provides an enantiomerically defined scaffold that can be directly elaborated via its carboxylic acid handle (e.g., amide coupling, esterification). The defined (S)-stereochemistry at C3 ensures that observed structure-activity relationships are attributable to a single enantiomer, eliminating the confounding variable of racemic or stereochemically undefined starting material [1]. The N-benzylpiperidine core is validated across multiple CNS targets including sigma receptors, dopamine transporters, acetylcholinesterase, and NMDA/glycine receptors, as documented in BindingDB and patent literature [2][3].

Reference Standard for Chiral HPLC Method Development and Enantiomeric Purity Determination

The unambiguous (S)-configuration of CAS 1353999-82-2, confirmed by its SMILES notation CN(CC(=O)O)[C@H]1CCCN(C1)CC2=CC=CC=C2 and a Defined Atom Stereocenter Count of 1 [1], makes this compound suitable as a reference standard for developing chiral chromatographic methods to resolve and quantify enantiomeric purity in N-benzylpiperidine amino acid derivatives. When used alongside the (R)-enantiomer (CAS 1354001-57-2), the two enantiomers can serve as a matched pair for method validation and system suitability testing.

Synthetic Intermediate for PROTAC Linker or Bifunctional Molecule Assembly

The target compound's carboxylic acid functionality provides a convenient synthetic handle for conjugation to linker moieties or E3 ligase ligands in PROTAC (PROteolysis TArgeting Chimera) design, where the N-benzylpiperidine portion can serve as a target-protein-binding warhead [1]. The N-methyl substitution eliminates a secondary amine hydrogen bond donor, which may be advantageous for maintaining cell permeability, while the (S)-stereochemistry provides a defined three-dimensional orientation critical for ternary complex formation [2]. The benzyl group can engage hydrophobic pockets in target proteins, a feature widely exploited in N-BP-based drug discovery [3].

In Vitro Pharmacological Tool for Glycine/Neurotransmitter Transporter Assay Development

Based on class-level evidence that benzylpiperidine derivatives exhibit affinity for the glycine binding site of NMDA receptors and for glycine transporter 1 (GlyT1) [1][2], the target compound may serve as a scaffold for developing tool compounds to probe glycinergic and glutamatergic signaling pathways. Structurally related GlyT1 inhibitors have demonstrated IC50 values from low nanomolar to low micromolar ranges [3]. The carboxylic acid group enables facile derivatization to explore SAR around the glycine recognition element, while the chiral (S)-configuration allows investigation of stereochemical requirements for transporter or receptor engagement [1].

Application

Selection Property

Validation Focus

Chiral building block for CNS library synthesis

Defined (S)-stereochemistry, carboxylic acid handle

Enantiomeric purity, coupling efficiency, SAR interpretation

Chiral reference standard for method development

Confirmed absolute configuration via IUPAC/SMILES

Chiral HPLC resolution, system suitability testing

PROTAC linker assembly scaffold

Tertiary amine, carboxylic acid synthetic handle

Linker attachment yield, stereochemical integrity retention

GlyT1/NMDA receptor assay tool development

N-Benzylpiperidine pharmacophore (class-level evidence)

Target engagement assay, selectivity profiling, model-response review

• [1] PubChem. [((S)-1-Benzyl-piperidin-3-yl)-methyl-amino]-acetic acid. CID 66564985. https://pubchem.ncbi.nlm.nih.gov/compound/1353999-82-2 (accessed 2026-05-04). View Source
• [2] BindingDB. BDBM50002283: 2-(1-Benzyl-piperidin-3-yl)-1-(4-fluoro-phenyl)-ethanone (CHEMBL136781). Ki = 14 nM at sigma receptor. https://bindingdb.org (accessed 2026-05-04). View Source
• [3] BindingDB. BDBM201071 (US9233953). IC50 = 4 nM at human GlyT1. https://bindingdb.org (accessed 2026-05-04). View Source